Cas no 1726-12-1 (Pentane-1,1-diyldibenzene)

• Product Name: Pentane-1,1-diyldibenzene
• CAS No: 1726-12-1
• MF: C₁₇H₂₀
• MW: 224.340704917908
• MDL: MFCD00041692
• CID: 83913
• PubChem ID: 137174
• Update Time: 2025-10-29

Pentane-1,1-diyldibenzene Chemical and Physical Properties

Names and Identifiers

• Pentane-1,1-diyldibenzene
• 1,1-Diphenylpentane
• 1-phenylpentylbenzene
• (phenylpentyl)benzene
• 1,1-Diphenylpentan
• 1,1-diphenyl-pentane
• 1,1'-pentylidenebis-benzene
• Benzene,1,1'-pentylidenebis
• butyl(diphenyl)methane
• Benzene, 1,1'-pentylidenebis-
• MFCD00041692
• (1-phenylpentyl)benzene
• FT-0606154
• GSGNVNZDHCKRGI-UHFFFAOYSA-N
• DTXSID90169352
• 1726-12-1
• diphenylpentane
• G69619
• DTXCID6091843
• DB-390133

• MDL： MFCD00041692
• Inchi： 1S/C17H20/c1-2-3-14-17(15-10-6-4-7-11-15)16-12-8-5-9-13-16/h4-13,17H,2-3,14H2,1H3
• InChI Key： GSGNVNZDHCKRGI-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C1C=CC=CC=1)CCCC

Computed Properties

• Exact Mass: 224.15700
• Monoisotopic Mass: 224.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.8
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Liquid
• Density: 0.9623 (estimate)
• Melting Point: -12.02°C
• Boiling Point: 138-139°C 15mm
• Flash Point: 138-139°C/15mm
• Refractive Index: 1.5489
• PSA: 0.00000
• LogP: 5.00870
• Solubility: Not determined

Pentane-1,1-diyldibenzene Security Information

• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Pentane-1,1-diyldibenzene

Pentane-1,1-diyldibenzene (CAS No. 1726-12-1): Properties, Applications, and Market Insights

Pentane-1,1-diyldibenzene (CAS No. 1726-12-1) is a specialized organic compound with a unique molecular structure that combines a pentane backbone with two benzene rings. This compound, also known as 1,1-diphenylpentane, has garnered significant attention in both academic research and industrial applications due to its versatile chemical properties. In this comprehensive overview, we will delve into its molecular characteristics, synthesis methods, applications across various industries, and current market trends.

The molecular formula of Pentane-1,1-diyldibenzene is C₁₇H₂₀, and it belongs to the class of aromatic hydrocarbons. Its structure features a central pentane chain (C₅H₁₂) with two phenyl groups (benzene rings) attached to the first carbon atom. This configuration imparts unique physicochemical properties, such as moderate polarity, thermal stability, and solubility in organic solvents like toluene and dichloromethane. Researchers often explore its role as a building block in organic synthesis, particularly in the development of advanced materials.

One of the most common questions about Pentane-1,1-diyldibenzene is: "What are its industrial applications?" This compound serves as a key intermediate in the production of liquid crystals, which are widely used in display technologies such as LCD screens. Its ability to align in specific orientations under electric fields makes it valuable for optoelectronic devices. Additionally, it finds use in the formulation of high-performance lubricants and plasticizers, where its thermal stability enhances product longevity.

Recent advancements in green chemistry have sparked interest in sustainable synthesis routes for Pentane-1,1-diyldibenzene. Researchers are exploring catalytic methods that minimize waste and reduce energy consumption, aligning with global efforts to promote eco-friendly manufacturing. For instance, palladium-catalyzed cross-coupling reactions have shown promise in improving yield and selectivity. These innovations address the growing demand for sustainable chemicals in industries ranging from electronics to automotive.

The market for Pentane-1,1-diyldibenzene is influenced by trends in the electronics and polymer industries. With the rise of flexible displays and wearable technology, the demand for high-purity liquid crystal precursors is expected to grow. Furthermore, its role in advanced polymer composites has gained traction, particularly in aerospace and automotive sectors seeking lightweight, durable materials. Analysts project a steady increase in its market value over the next decade, driven by technological advancements.

Safety and handling of Pentane-1,1-diyldibenzene are critical considerations for industrial users. While it is not classified as a hazardous material, proper storage conditions—such as avoiding prolonged exposure to light and moisture—are recommended to maintain its stability. Users frequently search for "Pentane-1,1-diyldibenzene safety data sheet" to ensure compliance with workplace regulations. Always refer to certified suppliers for technical specifications and handling guidelines.

In academic research, Pentane-1,1-diyldibenzene is studied for its potential in supramolecular chemistry and nanotechnology. Its aromatic rings enable π-π stacking interactions, which are essential for designing molecular machines and self-assembling materials. Recent publications highlight its utility in creating organic semiconductors, a hot topic in the quest for next-generation solar cells and flexible electronics.

To summarize, Pentane-1,1-diyldibenzene (CAS No. 1726-12-1) is a multifaceted compound with applications spanning electronics, materials science, and sustainable chemistry. Its unique structure and properties make it a valuable asset in both industrial and research settings. As innovations in green synthesis and advanced materials continue to evolve, this compound is poised to play an even greater role in shaping future technologies.